Cas no 1447952-80-8 (4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-carbaldehyde)

• Product Name: 4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-carbaldehyde
• CAS No: 1447952-80-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5058770
• Update Time: 2025-10-05

4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-carbaldehyde

• Inchi： 1S/C13H16O3/c1-15-12-4-2-11(3-5-12)13(10-14)6-8-16-9-7-13/h2-5,10H,6-9H2,1H3
• InChI Key： RAAUFPYEEWPBLG-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-carbaldehyde

Introduction to 4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-carbaldehyde (CAS No. 1447952-80-8)

4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-carbaldehyde, also known by its CAS number 1447952-80-8, is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a tetrahydro-2H-pyran ring and a methoxyphenyl substituent. These structural elements contribute to its diverse chemical reactivity and potential biological activities.

The molecular formula of 4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-carbaldehyde is C₁₃H₁₆O₃, and its molecular weight is approximately 220.26 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, 4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-carbaldehyde has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of bioactive molecules. The aldehyde functional group at the C-4 position of the tetrahydro-2H-pyran ring provides a reactive site for various chemical reactions, including condensation, reduction, and oxidation processes. These reactions can be utilized to generate a wide range of derivatives with diverse biological activities.

Research has shown that 4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-carbaldehyde exhibits promising pharmacological properties. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. One notable example is its ability to inhibit the activity of aldose reductase, an enzyme implicated in the development of diabetic complications such as neuropathy and retinopathy. This inhibition could potentially lead to new therapeutic strategies for managing diabetes-related conditions.

Beyond its enzymatic inhibition properties, 4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-carbaldehyde has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can modulate the expression of pro-inflammatory cytokines and chemokines, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have indicated that this compound may have neuroprotective properties, making it a candidate for further investigation in neurodegenerative disorders like Alzheimer's disease.

The synthetic accessibility of 4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-carbaldehyde has facilitated its use in combinatorial chemistry approaches. Combinatorial libraries derived from this compound have been screened for various biological activities, leading to the identification of several promising lead compounds. These leads have shown potential in areas such as cancer therapy, where they exhibit selective cytotoxicity against tumor cells while sparing normal cells.

Furthermore, the structural flexibility of 4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-carbaldehyde allows for the introduction of functional groups that can enhance its pharmacokinetic properties. For example, modifications at the methoxyphenyl substituent or the tetrahydro-2H-pyran ring can improve solubility, stability, and bioavailability. These improvements are crucial for optimizing the compound's therapeutic efficacy and reducing potential side effects.

In conclusion, 4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-carbaldehyde (CAS No. 1447952-80-8) is a multifaceted organic compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. Ongoing research continues to uncover new applications and biological activities of this compound, further solidifying its importance in the field of chemical biology.